Cas no 57137-35-6 (Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel-)

• Product Name: Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel-
• CAS No: 57137-35-6
• MF: C₁₄H₂₀N₂Na₂O₈
• MW: 390.296746253967
• CID: 366993
• PubChem ID: 112500442
• Update Time: 2025-10-29

Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- Chemical and Physical Properties

Names and Identifiers

• CDTA DISODIUM SALT
• HEXAVER(R)
• HEXAVER(R) DISODIUM SALT
• IDRANAL(R) IV
• IDRANAL(R) IV standard solution
• NA2-DCTA
• TITRIPLEX(R) IV
• Glycine, N,N'-(1R,2R)-1,2-cyclohexanediylbis(N-(carboxymethyl)-, disodium salt, rel-
• disodium;2-[[(1R,2R)-2-[bis(carboxylatomethyl)amino]cyclohexyl]-(carboxylatomethyl)amino]acetate;hydron
• Dcta disodium salt
• 43AX4UI6PP
• Disodium cyclohexane-1,2-diamine-N,N,N',N'-tetraacetate, trans-
• UNII-43AX4UI6PP
• Glycine, N,N'-1,2-cyclohexanediylbis(N-(carboxymethyl)-, disodium salt, trans-
• Glycine, N,N'-(1R,2R)-1,2-cyclohexanediylbis(N-(carboxymethyl)-, sodium salt (1:2), rel-
• 57137-35-6
• Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel-

• Inchi： 1S/C14H22N2O8.2Na/c17-11(18)5-15(6-12(19)20)9-3-1-2-4-10(9)16(7-13(21)22)8-14(23)24;;/h9-10H,1-8H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24);;/q;2*+1/p-2/t9-,10-;;/m1../s1
• InChI Key： TVTLKUMLAQUFAS-HSTMFJOWSA-L
• SMILES： [Na+].[Na+].[O-]C(CN(CC(=O)[O-])[C@@H]1CCCC[C@H]1N(CC(=O)[O-])CC(=O)[O-])=O.[H+].[H+]

Computed Properties

• Exact Mass: 390.10200
• Monoisotopic Mass: 390.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 167A^2

Experimental Properties

• PSA: 161.34000
• LogP: -3.42940

Additional information on Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel-

Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- (CAS No. 57137-35-6): A Comprehensive Overview

The compound Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- (CAS No. 57137-35-6) is a sophisticated molecule with significant implications in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug development and molecular biology research. The intricate arrangement of its functional groups and the stereochemical configuration of the cyclohexane ring make it a subject of considerable interest among researchers.

In recent years, the study of chiral compounds has seen remarkable advancements, particularly in the development of enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects. The Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- stands out due to its stereochemical purity and the presence of multiple functional groups that can interact with biological targets. This has led to extensive research into its pharmacological properties and potential therapeutic applications.

The structural motif of this compound features a bis(ether) linkage derived from glycine units connected via a cyclohexane bridge. The sodium salt form enhances its solubility in aqueous media, making it more suitable for biological assays and pharmaceutical formulations. The rel- notation indicates the relative stereochemistry of the cyclohexane ring, which is crucial for understanding its interaction with biological systems.

One of the most compelling aspects of this compound is its potential role in the development of novel chiral ligands for asymmetric catalysis. Chiral catalysts are essential in synthesizing enantiomerically pure compounds, which are highly valued in the pharmaceutical industry. The bis(ether) structure of Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- provides a versatile platform for designing such catalysts.

Recent studies have explored the use of this compound in the synthesis of metal-organic frameworks (MOFs) and coordination polymers. These materials have applications ranging from gas storage and separation to catalysis and sensing. The unique structural features of Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- make it an excellent candidate for constructing these advanced materials.

In addition to its synthetic utility, this compound has shown promise in biomedical applications. Research indicates that it can serve as a precursor for designing molecules that interact with specific biological targets. Its ability to form stable complexes with proteins and other biomolecules makes it a valuable tool in drug discovery efforts.

The pharmacological profile of Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- is still being thoroughly investigated. Preliminary studies suggest that it may have properties that make it useful in treating various conditions by modulating biological pathways. The presence of multiple functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific therapeutic needs.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as asymmetric hydrogenation and stereoselective epoxide opening are often employed to construct the desired stereochemical configuration.

The industrial production of Glycine,N,N'-(1R,2R)-1,2-cyclohexanediylbis[N-(carboxymethyl)-, sodium salt (1:2), rel- is challenging but feasible with appropriate technology and expertise. Scalability issues must be addressed to ensure cost-effective production for large-scale applications such as pharmaceutical manufacturing.

The regulatory landscape for such specialized compounds is complex but well-established. Compliance with guidelines set by agencies like the FDA and EMA is essential for ensuring safety and efficacy before clinical trials can commence. The growing interest in chiral drugs has led to increased scrutiny and stringent requirements for their development.

The future prospects for this compound are promising given its unique structural features and potential applications. Continued research is expected to uncover new uses and refine existing ones. Collaborations between academia and industry will be crucial in translating laboratory findings into commercial products.